Cas no 215178-45-3 ((R)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: (R)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 215178-45-3
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• MDL: MFCD00270370
• CID: 1084209
• PubChem ID: 688636
• Update Time: 2025-06-14

(R)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate
• 9H-Fluoren-9-ylmethyl (2R)-2-(hydroxymethyl)-1-pyrrolidinecarboxy late
• (R)-1-Fmoc-2-pyrrolidinemethanol
• AC1LELF0
• FMOC-3-PRO-OH
• FMOC-D-PRO
• Fmoc-D-proline
• Fmoc-D-proline-OH
• Fmoc-D-prolinol
• Fmoc-DPro-OH
• Fmoc-D-Pro-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-proline
• N-Fmoc-D-proline
• N-Fmoc-Pro-OH ( N-Fmoc-L-proline)
• N-(9-FLUORENYLMETHOXYCARBONYL)-D-PROLIN&
• 9H-fluoren-9-ylmethyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• ZB002180
• N-(9-Fluorenylmethoxycarbonyl)-D-prolinol
• N-(9-FLUORENYLMETHOXYCARBONYL)-D-PROLINamp
• DTXSID701157158
• DB-131173
• A912427
• C74047
• EN300-7077444
• (9H-Fluoren-9-yl)methyl (R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (9H-fluoren-9-yl)methyl (2R)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (R)-(9H-Fluoren-9-yl)methyl2-(hydroxymethyl)pyrrolidine-1-carboxylate
• Fmoc-D-Pro-ol
• AKOS017547973
• 9H-Fluoren-9-ylmethyl (2R)-2-(hydroxymethyl)-1-pyrrolidinecarboxylate
• 215178-45-3
• DS-15921

• MDL： MFCD00270370
• Inchi： 1S/C20H21NO3/c22-12-14-6-5-11-21(14)20(23)24-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19,22H,5-6,11-13H2/t14-/m1/s1
• InChI Key： HJUXXCOVGMCKQL-CQSZACIVSA-N
• SMILES： O(C(N1CCC[C@@H]1CO)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 323.15214353g/mol
• Monoisotopic Mass: 323.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8

Experimental Properties

• Boiling Point: 504.6±23.0°C at 760 mmHg

(R)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on (R)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate

Research Brief on (R)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS: 215178-45-3) in Chemical Biology and Pharmaceutical Applications

The compound (R)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS: 215178-45-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative, protected by a fluorenylmethyloxycarbonyl (Fmoc) group, serves as a versatile building block in peptide synthesis and drug discovery. Its unique structural features, including the hydroxymethyl side chain and stereocenter, make it particularly valuable for the development of targeted therapeutics and bioactive molecules.

Recent studies have highlighted the role of this compound in the synthesis of peptidomimetics and constrained peptides, which are increasingly important in addressing challenging drug targets such as protein-protein interactions. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in creating macrocyclic inhibitors of SARS-CoV-2 main protease, where the hydroxymethyl group facilitated critical hydrogen bonding interactions with the enzyme's active site. The Fmoc protection strategy proved crucial for maintaining stereochemical integrity during solid-phase peptide synthesis.

In the realm of asymmetric synthesis, researchers at MIT have developed a novel catalytic system using 215178-45-3 as a chiral auxiliary for the construction of quaternary carbon centers. The hydroxymethyl functionality was strategically employed to direct stereoselective transformations, achieving enantiomeric excesses >99% in certain cases. This advancement, published in Nature Chemistry, opens new possibilities for the synthesis of complex natural products and pharmaceutical intermediates.

From a pharmaceutical perspective, the compound's metabolic stability and cell permeability have been systematically investigated. A 2024 study in ACS Pharmacology & Translational Science reported that derivatives of 215178-45-3 showed improved blood-brain barrier penetration compared to similar structures, making them promising candidates for central nervous system drug development. The hydroxymethyl group was found to participate in favorable interactions with membrane transporters while maintaining metabolic resistance to first-pass effects.

Manufacturing and scale-up considerations have also been addressed in recent industrial research. A Pfizer-led consortium published optimization data in Organic Process Research & Development, demonstrating a cost-effective, chromatography-free synthesis route for 215178-45-3 with >98% enantiopurity. The process utilizes continuous flow chemistry and demonstrates the compound's growing importance in large-scale pharmaceutical production.

Looking forward, the unique properties of (R)-(9H-Fluoren-9-yl)methyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate position it as a key intermediate in several emerging therapeutic areas. Ongoing clinical trials for fibrosis treatments and neurodegenerative diseases incorporate derivatives of this scaffold, with preliminary results suggesting favorable pharmacokinetic profiles. The compound's versatility continues to inspire innovative applications across chemical biology and medicinal chemistry.